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Compound Focus: BAY-678

CAS No.: 675103-36-3

Cat. No.: S005358

Get Quote

The table below summarizes the key physicochemical properties and solubility data for BAY-678 to aid in

stock solution preparation.

Property Details

Molecular Formula C₂₀H₁₅F₃N₄O₂ [1] [2] [3]

Molecular Weight 400.35 - 400.40 g/mol [1] [2] [3]

CAS Number 675103-36-3 [1] [2] [3]

Purity ≥98% (HPLC) [2]

Solubility in DMSO ≥ 100 mg/mL (~249.78 mM) [1] [3]

Recommended Stock Concentration 10 mM - 100 mM (in DMSO)

Detailed Protocol for Stock Solution Preparation

BAY-678 100 mM Stock Solution in DMSO

Calculations: To prepare 1 mL of a 100 mM stock solution, calculate the required mass of BAY-678.

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol)
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Mass = 0.1 mol/L × 0.001 L × 400.35 g/mol = 40.0 mg

Weighing: Accurately weigh 40.0 mg of BAY-678 powder using an analytical balance.

Dissolution: Transfer the powder to a 1 mL volumetric vial. Add anhydrous DMSO to bring the total

volume to 1 mL.

Mixing: Vortex or sonicate the mixture until a clear solution is obtained. Sonication is recommended

to ensure complete dissolution [4].

Aliquoting and Storage:

Aliquot the stock solution into small, single-use vials to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for short-term
storage (up to 1 year) [1] [3].

Experimental Workflow for In Vitro Assays

The following diagram outlines a general workflow for setting up in vitro experiments using the BAY-678

stock solution.
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Critical Application Notes

Solvent Considerations: DMSO is the preferred solvent for preparing high-concentration stock

solutions. BAY-678 is also soluble in ethanol, though to a lesser extent (≥ 4.76 mg/mL or ~11.89 mM)
[1] [3].

In Vitro Dilution: When adding the stock solution to aqueous assay buffers, ensure the final DMSO
concentration is kept low (typically ≤0.1-1.0%) to avoid cellular toxicity or solvent effects on the

enzyme.
Stability: The solid powder should be stored desiccated at -20°C for up to 3 years [4] [3]. Avoid

repeated freezing and thawing of the stock solution.
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Bioactivity Context: BAY-678 is a potent and selective inhibitor of Human Neutrophil Elastase (HNE)

with an IC₅₀ of 20 nM. It demonstrates over 2,000-fold selectivity against a panel of 21 other serine
proteases [1] [2]. This high-quality chemical probe is useful for investigating the role of HNE in

pulmonary diseases such as COPD, acute lung injury, and pulmonary hypertension [3] [5].

Important Safety and Compliance Notes

For Research Use Only: BAY-678 and its related products are intended for research purposes only

and are not for human consumption or diagnostic use [4] [1] [3].
Controlled Substance: Please note that this product may be a controlled substance and not for sale

in all territories [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. BAY-678 | Elastase Inhibitor [medchemexpress.com]

2. BAY 678 | Elastases [tocris.com]

3. - BAY | Elastase | CAS 675103-36-3 | Buy 678 - BAY from Supplier... 678 [invivochem.com]

4. - BAY racemate | TargetMol 678 [targetmol.com]

5. BAY-678 - Potent HNE Inhibitor for Research [apexbt.com]

To cite this document: Smolecule. [Stock Solution Preparation and Solubility Data]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b005358#bay-678-stock-

solution-preparation-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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